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Compound of Interest

Compound Name: Torularhodin

Cat. No.: B1231415

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical
properties of Torularhodin, a carotenoid pigment of microbial origin. It also delves into its
significant biological activities and the experimental protocols used for its study, making it a
valuable resource for professionals in research and drug development.

Core Physical and Chemical Properties

Torularhodin (3',4'-Didehydro-3,-caroten-16'"-oic acid) is a xanthophyll carotenoid produced
by various red yeasts, such as those from the Rhodotorula, Sporobolomyces, and
Sporidiobolus genera.[1][2] It is distinguished by a terminal carboxylic acid group, which
confers polar properties, and a long polyene chain responsible for its characteristic red color
and potent antioxidant activity.[2]

Table 1: Physical and Chemical Properties of Torularhodin
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Property Value Source(s)
CAS Registry Number 514-92-1 [3]
Molecular Formula CaoH5202 [3B1141[5]
Molecular Weight 564.84 g/mol [31[41[5]
Appearance Fine dark purple needles [3]

_ _ 210-212 °C (with some
Melting Point - [3]

decomposition)
214 °C [5][6]
N Freely Soluble: Carbon

Solubility [3]

disulfide, Chloroform, Pyridine

Less Soluble: Ether, Benzene,

Hot ethanol

[3]

Sparingly Soluble: Methanol

[3]

Practically Insoluble:

Petroleum ether

[3]

Storage

Store at < -15°C under inert
gas (Nitrogen), protected from
light.

[5]

Table 2: Spectral Properties of Torularhodin in Various Solvents
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Absorption Maxima (Amax

Solvent in nm) Source(s)
Carbon Disulfide (CS2) 582, 541, 502 [3]
Methanol 529, 493, 460 [3]
Chloroform 514 [7]
Acetone 494 [7]
n-hexane/ethanol (1/1, v/v) 499 [7]

Biological Activities and Signaling Pathways

Torularhodin exhibits a range of biological activities, making it a compound of significant
interest for therapeutic applications.[1][8] Its antioxidant capacity is particularly noteworthy,
reported to be more efficient than 3-carotene in scavenging reactive oxygen species (ROS) like
hydrogen peroxide and singlet oxygen.[9][10]

Key biological activities include:

Antioxidant Activity: Protects against oxidative stress and damage.[2][11]
o Anti-inflammatory Effects: Modulates key inflammatory pathways.[12][13]

o Anticancer Properties: Induces apoptosis in cancer cells, with demonstrated efficacy against
prostate cancer models.[14][15][16]

o Antimicrobial Activity: Shows efficacy against various human pathogenic microbial strains.
[10][17]

o Pro-vitamin A Activity: Possesses the necessary structural features to act as a precursor to
vitamin A.[2]

The therapeutic effects of Torularhodin are mediated through its interaction with several key
cellular signaling pathways.
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Torularhodin has been shown to alleviate hepatic dyslipidemia and inflammation by activating
the Peroxisome Proliferator-Activated Receptor Alpha (PPARQ) signaling pathway. This
activation up-regulates genes involved in fatty acid 3-oxidation and cholesterol excretion,
thereby reducing lipid accumulation and inflammation.[12]
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Torularhodin's role in the PPARa signaling pathway.

Additionally, Torularhodin can inhibit the Toll-like Receptor 4 (TLR4) inflammatory pathway. By
reducing the expression of TLR4 and its downstream signaling molecule MyD88, it attenuates
the inflammatory response in cells.[13]
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Inhibition of the TLR4 inflammatory pathway by Torularhodin.

The antioxidant effects of Torularhodin are linked to the Nrf2/HO-1 signaling pathway. It
promotes the activity of Nuclear factor erythroid 2-related factor 2 (Nrf2), which upregulates the
expression of antioxidant enzymes like Heme Oxygenase-1 (HO-1), thereby protecting cells
from oxidative damage.[11]
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Torularhodin's activation of the Nrf2/HO-1 antioxidant pathway.

Torularhodin induces apoptosis in cancer cells by modulating the expression of key regulatory
proteins. It downregulates the anti-apoptotic protein Bcl-2 while upregulating the pro-apoptotic
protein Bax. This shift in the Bax/Bcl-2 ratio leads to the activation of caspases (including
caspase-3, -8, and -9), executing the apoptotic cell death program.[14][16]
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Apoptosis induction in cancer cells by Torularhodin.

Experimental Protocols

Torularhodin is an intracellular pigment that requires cell disruption for efficient extraction.[2]
Various methods have been developed, often involving organic solvents or supercritical fluid

extraction.[2][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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